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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical identifier and safety profile
of diallyl terephthalate, a monomer utilized in the synthesis of optical materials and
thermosetting plastics.[1] All information is presented to meet the needs of professionals in
research and development.

Chemical Identification

Diallyl terephthalate is an organic compound known for its use as a reactive diluent and
crosslinking agent in the production of polymers, such as unsaturated polyester resins.[2]

e Chemical Name: bis(prop-2-enyl) benzene-1,4-dicarboxylate[3]
o Synonyms: Terephthalic Acid Diallyl Ester, DAPren Monomer[4][5]
e CAS Number: 1026-92-2[3][4][5][6]

Physical and Chemical Properties

Diallyl terephthalate is a colorless to pale yellow liquid with low viscosity and good solubility in
organic solvents.[2][4] Key quantitative properties are summarized below.
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Property Value Source
Molecular Formula C14H1404 [31[41[6]
Molecular Weight 246.26 g/mol [31[41[6]

Physical State

Colorless to Almost Colorless

[417]

Clear Liquid
Boiling Point 172 °C @ 5 mmHg [4]
Flash Point 158 °C (316.4 °F) [4]8]
Specific Gravity 1.12 (4]
Refractive Index 1.53 [4]

Safety and Hazard Information

Diallyl terephthalate is classified as a hazardous substance. It is harmful if swallowed and

causes skin and serious eye irritation.[3][7] Adherence to safety protocols is mandatory when

handling this chemical.

The Globally Harmonized System (GHS) classification for diallyl terephthalate is detailed in

the following table.

GHS . Hazard
Hazard Class Category . Signal Word
Pictogram Statement
Acute Toxicity, T, ] H302: Harmful if
Category 4 lalt text Warning
Oral swallowed
Skin
] o L ) H315: Causes
Corrosion/Irritatio  Category 2 aalt text Warning S
skin irritation
n
Serious Eye H319: Causes
Damage/Eye Category 2A alt text Warning serious eye
Irritation irritation

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-terephthalate
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.chemscene.com/product/1026-92-2.html
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-terephthalate
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.chemscene.com/product/1026-92-2.html
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://aksci.com/sds/6195AF_SDS.pdf
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://cloudfront.zoro.com/enhanced_pdf/ZQ_7nKiinr.PDF
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.alfa-chemistry.com/product/diallyl-terephthalate-cas-1026-92-2-445911.html
https://www.benchchem.com/product/b044613?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Diallyl-terephthalate
https://aksci.com/sds/6195AF_SDS.pdf
https://www.benchchem.com/product/b044613?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Source:[3][7]

Key precautionary statements for the safe handling of diallyl terephthalate include:

e P264: Wash skin thoroughly after handling.[3][7]

e P270: Do not eat, drink or smoke when using this product.[3][7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][7]

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3][7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][7]

e P501: Dispose of contents/container to an approved waste disposal plant.[3][7]

While specific LD50 data for diallyl terephthalate is not readily available in the provided
search results, its classification as "Acute Toxicity - Oral (Category 4)" indicates a moderate
acute oral toxicity.[7] Phthalates, as a class, generally exhibit low acute dermal and inhalation
toxicity.[9][10]

o Skin Contact: Causes skin irritation, which may manifest as itching, scaling, redness, or
blistering.[7][8]

o Eye Contact: Causes serious eye irritation, characterized by redness, watering, and pain.[7]

[8]
 Ingestion: Harmful if ingested.[3][8]
 Inhalation: May cause irritation of the lungs and respiratory system.[8]

e Sensitization: A related compound, diallyl phthalate (DAP), has shown positive results for
skin sensitization in animal studies.[9]
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There is no data to suggest that diallyl terephthalate has carcinogenic, mutagenic, or
teratogenic effects.[8]

Handling, Storage, and Emergency Procedures
Proper engineering controls and personal protective equipment are essential for safe handling.

o Engineering Controls: Use in a well-ventilated area, preferably with local exhaust ventilation
to maintain low airborne concentrations.[7] An eyewash station should be readily accessible.

[7]
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[7][11]
o Skin Protection: Wear chemical-resistant gloves and protective clothing.[7][11]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[8]

« Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.
Keep away from sources of ignition.[7]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.[7] It is
sensitive to light and heat and should be refrigerated for long-term storage (0-10°C).[4][8]

In the event of a spill, a systematic approach is crucial to ensure safety and minimize
environmental contamination. The following workflow outlines the necessary steps.
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Caption: Workflow for Diallyl Terephthalate Spill Response.
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Disclaimer: This document is intended for informational purposes for qualified professionals
and is not a substitute for a formal Safety Data Sheet (SDS). Always refer to the manufacturer's
SDS for complete and current safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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CAS Number and Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044613#diallyl-terephthalate-monomer-cas-number-
and-safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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